N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine

• IUPAC Name: N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine
• InChI: InChI=1S/C17H21NO2/c1-13(18-12-14-7-5-4-6-8-14)15-9-10-16(19-2)17(11-15)20-3/h4-11,13,18H,12H2,1-3H3
• InChI Key: VWNXQIVCUARDPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)OC)OC)NCC2=CC=CC=C2
• Molecular Formula: C17H21NO2
• DSSTOX Substance ID: DTXSID60373449
• Molecular Weight: 271.35 g/mol
• CAS RN: 114754-73-3

Description

“N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine” is a chemical compound with the linear formula C17H21NO2. It is provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of “N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine” is represented by the linear formula C17H21NO2. The SMILES string representation is COC1=C (OC)C=CC (CCNCC2=CC=CC=C2)=C1.

Physical And Chemical Properties Analysis

“N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine” has a molecular weight of 271.35. The compound’s properties are represented by the SMILES string COC1=C (OC)C=CC (CCNCC2=CC=CC=C2)=C1.

Safety and Hazards

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Synthesis routes and methods

Procedure details

A mixture containing 18.1 g of 1-amino-1-(3,4-dimethoxyphenyl)-ethane (J. Chem. Soc. 1963, 4289), 10,6 g of benzaldehyde and 1 drop of pyridine in 100 ml of methanol is let stand at 20° C. for 2 days, then 3.8 g of sodium borohydride are added during 30 minutes and stirred for additional 3 hours. After evaporation of the solvent, the residue is diluted with water, extracted with chloroform, the organic phase is dried and evaporated to give 27.1 g of the crude title compound, which can directly be used in the process described in Example 6.